(3-Fluorophenyl)(pyridin-3-yl)methanol

• Molecular Formula: C12H10FNO
• Molecular Weight: 203.21 g/mol
• IUPAC Name: (3-fluorophenyl)-pyridin-3-ylmethanol
• InChI: InChI=1S/C12H10FNO/c13-11-5-1-3-9(7-11)12(15)10-4-2-6-14-8-10/h1-8,12,15H
• InChI Key: OIASQBCUPWJINM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(C2=CN=CC=C2)O

Description

(3-Fluorophenyl)(pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C12H10FNO and its molecular weight is 203.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3-Fluorophenyl)magnesium bromide (1 M in THF, 9.3 mL, 9.3 mmol) was added dropwise by syringe to a solution of nicotinaldehyde (0.88 mL, 9.3 mmol) in dry THF (20 mL) at 0° C. The reaction mixture was stirred while warming to room temperature for 30 minutes, then quenched with saturated aqueous ammonium chloride solution. The mixture was partitioned between water and ethyl acetate. The aqueous phase was extracted with ethyl acetate once and the organic layer was washed with water three times. The combined organic layers were dried (Na2SO4), filtered, and concentrated to dryness. The crude product was purified by flash column chromatography (silica gel, 0-60% EtOAc-hexanes) to provide the title compound.